Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate

• IUPAC Name: methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate
• InChI: InChI=1S/C16H22N2O6/c1-4-24-13-8-6-5-7-12(13)17-14(19)9-18(10-15(20)22-2)11-16(21)23-3/h5-8H,4,9-11H2,1-3H3,(H,17,19)
• InChI Key: FKJICKPSISWUAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN(CC(=O)OC)CC(=O)OC
• Molecular Formula: C16H22N2O6
• Molecular Weight: 338.36 g/mol

Description

Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate, also known as MEAA, is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate exerts its effects through the inhibition of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. By inhibiting HDAC, Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate can alter the expression of genes involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of angiogenesis, and the modulation of the immune response. Additionally, Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate has been shown to have anti-inflammatory effects, which may make it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate in lab experiments is its specificity for HDAC inhibition, which allows for the selective modulation of gene expression. Additionally, Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate has been shown to have low toxicity in vitro, which makes it a potentially safe compound for use in animal studies. However, one limitation of using Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate is its relatively low potency compared to other HDAC inhibitors, which may limit its usefulness in certain applications.

Future Directions

There are several potential future directions for the use of Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate in scientific research. One area of interest is the development of Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate-based fluorescent probes for the detection of metal ions in biological systems. Another potential application is the use of Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate as a tool for the study of protein-protein interactions, which could provide insights into the mechanisms underlying various cellular processes. Additionally, further studies are needed to explore the potential therapeutic applications of Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate, particularly in the treatment of cancer and inflammatory diseases.
Conclusion:
Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate is a synthetic compound that has been used in scientific research for various purposes, including as a fluorescent probe, as a potential anticancer agent, and as a tool for the study of protein-protein interactions. Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate exerts its effects through the inhibition of HDAC, which can alter the expression of genes involved in various cellular processes. While Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate has several advantages for use in lab experiments, including its specificity for HDAC inhibition and low toxicity in vitro, further studies are needed to explore its potential therapeutic applications and to develop more potent analogs.

Synthesis Methods

Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate is synthesized through a multistep process that involves the reaction of ethoxyaniline with ethyl chloroacetate, followed by the reaction of the resulting product with sodium hydride and methyl 2-bromo-2-methoxyacetate. The final product is obtained by the reaction of the intermediate with N,N-dimethylformamide dimethyl acetal.

Scientific Research Applications

Methyl 2-[[2-(2-ethoxyanilino)-2-oxoethyl]-(2-methoxy-2-oxoethyl)amino]acetate has been used in scientific research for various purposes, including as a fluorescent probe for the detection of metal ions, as a potential anticancer agent, and as a tool for the study of protein-protein interactions.